Cobalt chelates
Cobalt chelates
Brand Name:
Vulcanchem
CAS No.:
158318-97-9
VCID:
VC21164797
InChI:
InChI=1S/C12H20N2O2.2C4H6N2.BrH.Co/c1-9(7-11(3)15)13-5-6-14-10(2)8-12(4)16;2*1-4-5-2-3-6-4;;/h7-8,15-16H,5-6H2,1-4H3;2*2-3H,1H3,(H,5,6);1H;/q;;;;+3/p-3/b11-7-,12-8-,13-9?,14-10?;;;;
SMILES:
CC1=NC=CN1.CC1=NC=CN1.CC(=CC(=NCCN=C(C)C=C(C)[O-])C)[O-].[Co+3].[Br-]
Molecular Formula:
C20H30BrCoN6O2
Molecular Weight:
525.3 g/mol
Cobalt chelates
CAS No.: 158318-97-9
Cat. No.: VC21164797
Molecular Formula: C20H30BrCoN6O2
Molecular Weight: 525.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 158318-97-9 |
|---|---|
| Molecular Formula | C20H30BrCoN6O2 |
| Molecular Weight | 525.3 g/mol |
| IUPAC Name | cobalt(3+);2-methyl-1H-imidazole;(Z)-4-[2-[[(Z)-4-oxidopent-3-en-2-ylidene]amino]ethylimino]pent-2-en-2-olate;bromide |
| Standard InChI | InChI=1S/C12H20N2O2.2C4H6N2.BrH.Co/c1-9(7-11(3)15)13-5-6-14-10(2)8-12(4)16;2*1-4-5-2-3-6-4;;/h7-8,15-16H,5-6H2,1-4H3;2*2-3H,1H3,(H,5,6);1H;/q;;;;+3/p-3/b11-7-,12-8-,13-9?,14-10?;;;; |
| Standard InChI Key | PYKZINFEKIIUQO-XURFAINESA-K |
| Isomeric SMILES | CC1=NC=CN1.CC1=NC=CN1.C/C(=C/C(=NCCN=C(/C=C(\[O-])/C)C)C)/[O-].[Co+3].[Br-] |
| SMILES | CC1=NC=CN1.CC1=NC=CN1.CC(=CC(=NCCN=C(C)C=C(C)[O-])C)[O-].[Co+3].[Br-] |
| Canonical SMILES | CC1=NC=CN1.CC1=NC=CN1.CC(=CC(=NCCN=C(C)C=C(C)[O-])C)[O-].[Co+3].[Br-] |
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